Cas no 28492-94-6 (2-(1,2-dihydro-2-oxo-3H-indol-3-ylidene)-N-phenyl-Hydrazinecarbothioamide)

• Product Name: 2-(1,2-dihydro-2-oxo-3H-indol-3-ylidene)-N-phenyl-Hydrazinecarbothioamide
• CAS No: 28492-94-6
• MF: C₁₅H₁₂N₄OS
• MW: 296.346981048584
• MDL: MFCD00129215
• CID: 1110341
• PubChem ID: 837253
• Update Time: 2025-05-19

2-(1,2-dihydro-2-oxo-3H-indol-3-ylidene)-N-phenyl-Hydrazinecarbothioamide Chemical and Physical Properties

Names and Identifiers

• 2-(1,2-dihydro-2-oxo-3H-indol-3-ylidene)-N-phenyl-Hydrazinecarbothioamide
• (Z)-1-(2-oxoindolin-3-ylidene)-4-phenylthiosemicarbazide
• (Z)-2-(2-oxoindolin-3-ylidene)-Nphenylhydrazinecarbothioamide
• (Z)-2-(2-oxoindolin-3-ylidene)-N-phenylhydrazinecarbothioamide
• AC1NR73S
• CHEMBL1528228
• CTK1A6851
• NCIOpen2_003889
• NSC73303
• T0508-8617
• 1-[(2-oxo-3-indolyl)amino]-3-phenylthiourea
• AKOS001014198
• NSC118729
• NSC 73303
• Indole-2,3-dione, 2,3-dihydro-, 3-(4-phenylthiosemicarbazone)
• AKOS005110821
• 1-[(2-oxoindol-3-yl)amino]-3-phenylthiourea
• MFCD00129215
• 28492-94-6
• cid_5286124
• Hydrazinecarbothioamide, 2-(1,2-dihydro-2-oxo-3H-indol-3-ylidene)-N-phenyl-
• 1-[(Z)-(2-oxoindolin-3-ylidene)amino]-3-phenyl-thiourea
• 2-(2-oxo-1,2-dihydro-3h-indol-3-ylidene)-N-phenyl-1-hydrazinecarbothioamide
• 3-[(2-oxo-2,3-dihydro-1H-indol-3-ylidene)amino]-1-phenylthiourea
• DTXSID90415306
• 3-[(2-hydroxy-1H-indol-3-yl)imino]-1-phenylthiourea
• Isatin, 3-(4-phenylthiosemicarbazide)
• NSC 118729
• NSC-73303
• 1-[(2-ketoindol-3-yl)amino]-3-phenyl-thiourea
• 1-[(2-hydroxy-1H-indol-3-yl)imino]-3-phenylthiourea
• SCHEMBL23483894
• 3-[(2-oxo-1H-indol-3-ylidene)amino]-1-phenylthiourea
• VFNGPRGMGIVBCB-UHFFFAOYSA-N
• (3Z)-1H-Indole-2,3-dione 3-(N-phenylthiosemicarbazone) #
• BDBM67520
• NSC-118729
• AKOS030242251
• STK730506
• Z44889683
• 2-(2-Oxoindolin-3-ylidene)-N-phenylhydrazine-1-carbothioamide
• 1-[(2-oxidanylideneindol-3-yl)amino]-3-phenyl-thiourea
• CS-0336039
• MS-6640
• SR-03000000742-1
• SCHEMBL469854
• (2Z)-2-(2-oxo-1,2-dihydro-3H-indol-3-ylidene)-N-phenylhydrazinecarbothioamide
• AKOS000525972
• 3-{[(3Z)-2-OXO-2,3-DIHYDRO-1H-INDOL-3-YLIDENE]AMINO}-1-PHENYLTHIOUREA

• MDL： MFCD00129215
• Inchi： 1S/C15H12N4OS/c20-14-13(11-8-4-5-9-12(11)17-14)18-19-15(21)16-10-6-2-1-3-7-10/h1-9,17,20H,(H,16,21)/b19-18+
• InChI Key： MUJZVYLTQRFKQA-VHEBQXMUSA-N
• SMILES： S=C(/N=N/C1=C(NC2C=CC=CC=21)O)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 296.07336
• Monoisotopic Mass: 296.073182
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.6
• XLogP3: 4

Experimental Properties

• Density: 1.38
• Boiling Point: 487.2°C at 760 mmHg
• Flash Point: 248.4°C
• Refractive Index: 1.721
• PSA: 66.05

Additional information on 2-(1,2-dihydro-2-oxo-3H-indol-3-ylidene)-N-phenyl-Hydrazinecarbothioamide

Comprehensive Guide to 2-(1,2-dihydro-2-oxo-3H-indol-3-ylidene)-N-phenyl-Hydrazinecarbothioamide (CAS No. 28492-94-6)

2-(1,2-dihydro-2-oxo-3H-indol-3-ylidene)-N-phenyl-Hydrazinecarbothioamide (CAS No. 28492-94-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to as a hydrazinecarbothioamide derivative, exhibits unique structural features that make it valuable in various scientific applications. Researchers are particularly interested in its potential as a biological activity modulator, especially in drug discovery and development.

The molecular structure of 2-(1,2-dihydro-2-oxo-3H-indol-3-ylidene)-N-phenyl-Hydrazinecarbothioamide combines an indole moiety with a phenylhydrazinecarbothioamide group, creating a versatile scaffold for chemical modifications. This structural complexity allows it to interact with various biological targets, making it a subject of study in medicinal chemistry and molecular biology. Its CAS No. 28492-94-6 serves as a unique identifier in chemical databases, facilitating research and regulatory compliance.

Recent studies highlight the potential of 2-(1,2-dihydro-2-oxo-3H-indol-3-ylidene)-N-phenyl-Hydrazinecarbothioamide in addressing contemporary health challenges. For instance, its derivatives are being explored for their anti-inflammatory and antioxidant properties, which align with the growing demand for novel therapeutic agents. The compound's ability to modulate specific biochemical pathways has also sparked interest in its application for neurodegenerative disease research, a hot topic in modern medicine.

From an industrial perspective, 2-(1,2-dihydro-2-oxo-3H-indol-3-ylidene)-N-phenyl-Hydrazinecarbothioamide is utilized in the synthesis of more complex molecules. Its role as an intermediate in organic synthesis is crucial for producing compounds with enhanced pharmacological profiles. The demand for such intermediates is rising, driven by advancements in precision medicine and personalized therapeutics.

In the context of green chemistry, researchers are investigating eco-friendly synthesis routes for 2-(1,2-dihydro-2-oxo-3H-indol-3-ylidene)-N-phenyl-Hydrazinecarbothioamide. Sustainable production methods are increasingly important, as the pharmaceutical industry seeks to reduce its environmental footprint. This aligns with global trends toward sustainable development and corporate social responsibility.

The safety profile of 2-(1,2-dihydro-2-oxo-3H-indol-3-ylidene)-N-phenyl-Hydrazinecarbothioamide is well-documented, with studies confirming its stability under standard laboratory conditions. Proper handling and storage are essential to maintain its integrity, as with any specialized chemical compound. Researchers and manufacturers adhere to strict protocols to ensure safe usage.

Looking ahead, the future of 2-(1,2-dihydro-2-oxo-3H-indol-3-ylidene)-N-phenyl-Hydrazinecarbothioamide appears promising. Its versatility and potential applications in drug discovery, material science, and biotechnology position it as a compound of enduring interest. As scientific understanding deepens, new uses for this molecule are likely to emerge, further solidifying its importance in modern chemistry.